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Compound of Interest

Compound Name: N-Methylanthranilate

Cat. No.: B085802

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of N-Methylanthranilate's performance in
various fragrance formulations, offering insights into its stability, longevity, and interactions with
other fragrance components. This document is intended to assist researchers and
professionals in making informed decisions when formulating with this aromatic compound.

Physicochemical and Olfactory Properties

N-Methylanthranilate (MNA) is an aromatic compound valued for its sweet, fruity, and floral
scent, often described as reminiscent of Concord grapes and orange blossoms.[1][2] Itis a
pale yellow liquid that may crystallize at cooler temperatures and exhibits a characteristic bluish
fluorescence.[2] Its distinct aroma profile makes it a versatile ingredient in a wide array of
consumer products, from fine fragrances to flavorings.[1][2]

Below is a summary of its key physicochemical properties:
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Property Value

CAS Number 85-91-6

Molecular Formula CoH11NO:2

Molecular Weight 165.19 g/mol

Appearance Pale yellow liquid with bluish fluorescence
Boiling Point 256 °C

Melting Point 18.5-19.5°C

Water Solubility 257 mg/L

Log KOW 2.81

Vapor Pressure 0.0131 mm Hg at 20 °C

] Grape, orange blossom, sweet, musty, fruity
Odor Profile ) )
with winey undertones

Sources:[2][3]

Performance in Fragrance Formulations: A
Comparative Overview

The performance of N-Methylanthranilate in a fragrance formulation is influenced by several
factors, including its interaction with other ingredients, the composition of the base, and
environmental conditions. A significant aspect of its performance is its propensity to form Schiff
bases.

Schiff Base Formation: Impact on Stability and Color

N-Methylanthranilate, a secondary amine, can react with aldehydes or ketones in a fragrance
formulation to form Schiff bases.[4] This reaction can significantly alter the fragrance's color
and odor profile over time.[5] For instance, the reaction between Methyl Anthranilate (a closely
related primary amine) and the aldehyde hydroxycitronellal forms Aurantiol, a Schiff base with a
deep golden color and a scent profile useful for honeysuckle and other floral notes.[5][6]
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The formation of Schiff bases can be both intentional, to create new and complex aromas, or
unintentional, leading to discoloration and instability.[5] The reaction is a condensation reaction
that produces water as a byproduct, which can lead to cloudiness in the fragrance if not
properly managed.[7]
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Caption: Reaction pathway of N-Methylanthranilate with an aldehyde to form a Schiff base.

Alternatives to N-Methylanthranilate

Given the potential for discoloration and instability due to Schiff base formation, formulators
may consider alternatives to N-Methylanthranilate, especially in aldehyde-rich fragrances.
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) o Performance

Alternative Key Characteristics . .
Considerations
Provides a stable orange

) blossom and neroli scent with
A pre-formed Schiff base of )
) ) excellent longevity (>300 hours
Aurantiol Methyl Anthranilate and

Hydroxycitronellal.[8][9]

on a smelling strip).[7]
However, it has an intense

yellow color.[7]

Dimethyl Anthranilate

A tertiary amine, less reactive

in Schiff base formation.

Often recommended as a
substitute for Methyl
Anthranilate to avoid Schiff
base reactions and maintain

the grape-like scent profile.[10]

An aroma chemical with an

A potential alternative for

achieving orange flower scents

Nerolione _ .
orange blossom character. without the reactivity of
anthranilates.[11]
o Can be used as a building
A natural essential oil with a _
o ) block for neroli and orange
Petitgrain Oil fresh, green, and slightly floral-

woody scent.

blossom accords, offering a

more natural alternative.[11]

Experimental Protocols for Performance Evaluation

To objectively assess the performance of N-Methylanthranilate and its alternatives,

standardized experimental protocols are essential.

Fragrance Longevity Evaluation

Objective: To quantify and compare the longevity of fragrance ingredients on different

substrates.

Methodology:
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Substrate Preparation: Use standardized unscented blotter paper and/or apply to the skin on
the inner forearm.[12]

Application: Apply a precise amount (e.g., 0.1 mL) of the fragrance formulation from a fixed
distance.[12]

Evaluation Intervals: Assess the fragrance at predetermined time points (e.g., immediately
after application, 30 min, 1 hr, 2 hrs, 4 hrs, 6 hrs, 8 hrs, 24 hrs).[12]

Sensory Panel Assessment: A trained sensory panel evaluates the fragrance intensity on a
scale (e.g., 1-5) and describes the dominant scent characteristics at each interval.[12]

Data Analysis: Record the time at which the fragrance is no longer easily detectable.
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Caption: Workflow for evaluating the longevity of fragrance formulations.

Stability Testing
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Objective: To assess the physical and chemical stability of fragrance formulations under various
stress conditions.

Methodologies:

o Accelerated Stability (High Temperature): Store samples at elevated temperatures (e.g.,
45°C) for a set period (e.g., three months) to predict long-term stability at room temperature.
[13]

» Freeze-Thaw Cycling: Subject samples to multiple cycles of freezing (e.g., -10°C for 24
hours) and thawing (e.g., 25°C for 24 hours) to assess stability under temperature
fluctuations.[13]

o Light Exposure: Expose samples in both clear and opaque packaging to a broad-spectrum
light source to evaluate the impact of UV radiation on color and scent.[13]

Parameters to Evaluate:

o Color: Visually assess for any changes in color or use a spectrophotometer for quantitative
measurement.

o Odor: A sensory panel evaluates any changes in the scent profile.

e pH: Measure the pH of the formulation at different time points.

 Viscosity: Measure the viscosity to detect any changes in the physical properties of the
formulation.

o Phase Separation: Visually inspect for any signs of emulsion instability or separation.
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Caption: Workflow for assessing the stability of fragrance formulations.

Safety and Regulatory Considerations

The use of N-Methylanthranilate in cosmetic products is subject to regulatory limits due to its
potential for phototoxicity and the formation of nitrosamines.

o Phototoxicity: MNA can cause a skin reaction upon exposure to UV light.[2] Its use is
therefore restricted in products intended for sun exposure.

o Nitrosamine Formation: As a secondary amine, MNA can react with nitrosating agents to
form N-nitrosamines, which are potential carcinogens.[2] Formulations containing MNA
should not include nitrosating agents, and the final product must have a nitrosamine content
below 50 pg/kg.[2]

The International Fragrance Association (IFRA) provides standards for the maximum
acceptable concentration of N-Methylanthranilate in various product categories.[14]
Researchers and formulators must adhere to these guidelines to ensure product safety.

Conclusion
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N-Methylanthranilate is a valuable fragrance ingredient with a desirable scent profile.
However, its performance, particularly its stability and color, is highly dependent on the
formulation's composition due to its propensity to form Schiff bases with aldehydes and
ketones. Understanding these interactions and considering stable alternatives are crucial for
successful fragrance development. The provided experimental protocols offer a framework for
the systematic evaluation and comparison of N-Methylanthranilate's performance against
other fragrance ingredients, enabling the creation of stable, high-quality scented products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to N-Methylanthranilate in
Fragrance Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085802#n-methylanthranilate-performance-in-
different-fragrance-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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